![molecular formula C16H12O5S B2673719 7-methoxy-3-(phenylsulfonyl)-2H-chromen-2-one CAS No. 64267-26-1](/img/structure/B2673719.png)
7-methoxy-3-(phenylsulfonyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone, also known as MSB, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic and industrial applications. It is a light orange to yellow to green powder to crystal .
Molecular Structure Analysis
The molecular formula of 7-methoxy-3-(phenylsulfonyl)-2H-chromen-2-one is C15H12O5S, and its molecular weight is 304.32 . The exact molecular structure is not provided in the search results.Physical And Chemical Properties Analysis
7-methoxy-3-(phenylsulfonyl)-2H-chromen-2-one is a solid at 20 degrees Celsius . Its appearance is described as a light orange to yellow to green powder to crystal . The melting point ranges from 186.0 to 190.0 degrees Celsius .Scientific Research Applications
Oxidation Reagent
This compound can be used as a reagent for the oxidation of naphthalenes . It has been shown to selectively oxidize the 7-methoxy group in the naphthalene ring without affecting other parts of the molecule .
Proteomics Research
The compound is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is important in understanding biological processes, diseases, and drug development.
Biochemical Research
This compound could also be used in biochemical research, particularly in studies involving the interactions between small molecules and biological systems .
Future Directions
While specific future directions for 7-methoxy-3-(phenylsulfonyl)-2H-chromen-2-one are not mentioned in the search results, chromanone, a similar compound, has been suggested to require more studies to provide the most effective and cost-effective methods for its synthesis . This could potentially apply to 7-methoxy-3-(phenylsulfonyl)-2H-chromen-2-one as well.
properties
IUPAC Name |
3-(benzenesulfonyl)-7-methoxychromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O5S/c1-20-12-8-7-11-9-15(16(17)21-14(11)10-12)22(18,19)13-5-3-2-4-6-13/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBWRKQBHONFQPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C(=O)O2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.